
Storage and handling of (S)-H8-BINAP technical
grade

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (S)-H8-BINAP

Cat. No.: B150971 Get Quote

An In-depth Technical Guide to the Storage and Handling of (S)-H8-BINAP Technical Grade

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended procedures for the safe

storage and handling of (S)-H8-BINAP technical grade. Adherence to these guidelines is

crucial to ensure the material's integrity and the safety of laboratory personnel.

Product Information
(S)-H8-BINAP, with the full chemical name (S)-(-)-2,2'-

Bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl, is a chiral phosphine ligand

used in asymmetric catalysis. Its technical grade purity necessitates careful handling to avoid

degradation and ensure experimental reproducibility.

Table 1: Chemical and Physical Properties of (S)-H8-BINAP
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Property Value

CAS Number 139139-93-8[1][2]

Molecular Formula C44H40P2[3]

Molecular Weight 630.74 g/mol [1][3]

Appearance Off-white to white powder[2][4]

Melting Point 207-208 °C[3]

Functional Group Phosphine[1][2]

Storage Protocols
Proper storage of (S)-H8-BINAP is critical to prevent degradation from atmospheric oxygen

and moisture. The following conditions are recommended for maintaining the quality of the

technical grade material.

Table 2: Recommended Storage Conditions for (S)-H8-BINAP

Parameter Recommendation Rationale

Temperature 2-8 °C[4]
To minimize thermal

degradation.

Atmosphere
Under inert gas (Nitrogen or

Argon)[4]

To prevent oxidation of the

phosphine groups.

Container
Tightly sealed, opaque

container

To protect from air, moisture,

and light.

Location Dry, well-ventilated area
To avoid moisture and ensure

a safe storage environment.

Handling Procedures
Due to its air-sensitive nature and potential for combustibility, (S)-H8-BINAP must be handled

with appropriate precautions.
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Personal Protective Equipment (PPE)
A minimum level of personal protective equipment should be worn at all times when handling

(S)-H8-BINAP.

Table 3: Required Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection Safety goggles with side protection

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area or fume hood. If

dust formation is likely, a particulate filter

respirator (e.g., N95) is recommended.[5]

Safe Handling Workflow
The following workflow outlines the recommended procedure for handling (S)-H8-BINAP in a

laboratory setting, particularly when transferring the solid.
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Preparation Handling Cleanup

Don Appropriate PPE Ensure Fume Hood is Operational Prepare Inert Atmosphere (Glovebox or Schlenk Line) Transfer (S)-H8-BINAP Container to Inert Atmosphere Weigh Required Amount Tightly Seal Stock Container Remove Stock Container from Inert Atmosphere Return to 2-8°C Storage Dispose of Contaminated Materials Properly

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE (including respiratory protection)

Contain the Spill with Inert Absorbent Material

Carefully Collect Spilled Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Local Regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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